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Overall ADC Characterization Workflow
The characterization of an ADC is a multi-faceted process that involves a suite of orthogonal

analytical techniques to assess its various CQAs. The general workflow begins with the

determination of fundamental properties such as the drug-to-antibody ratio (DAR) and moves

towards more detailed structural and functional characterization.
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Critical Quality Attributes (CQAs)

Analytical Techniques

Drug-to-Antibody Ratio (DAR)

UV/Vis Spectroscopy
 Measures

Hydrophobic Interaction
Chromatography (HIC) Measures

Reversed-Phase HPLC (RP-HPLC) Measures

Native Mass Spectrometry (MS) Measures

Aggregation & Size Variants Size Exclusion
Chromatography (SEC)

 Measures

Capillary Electrophoresis-SDS
(CE-SDS)

 Measures

Charge Variants

Capillary Isoelectric
Focusing (cIEF)

 Measures

Ion-Exchange
Chromatography (IEX)

 Measures

N-Glycan Profile

LC-MS

 Measures
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ADC Sample

Enzymatic Release of
N-Glycans (PNGase F)

Fluorescent Labeling
(e.g., 2-AB)

Purification of
Labeled Glycans

LC-MS Analysis

Data Analysis and
Glycan Identification

N-Glycan Profile
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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